4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile

• IUPAC Name: 4-[(E)-1-cyano-2-(4-ethoxyphenyl)ethenyl]benzonitrile
• InChI: InChI=1S/C18H14N2O/c1-2-21-18-9-5-14(6-10-18)11-17(13-20)16-7-3-15(12-19)4-8-16/h3-11H,2H2,1H3/b17-11-
• InChI Key: SVHJQSKQVZLSBQ-BOPFTXTBSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C(C#N)C2=CC=C(C=C2)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C(/C#N)\C2=CC=C(C=C2)C#N
• Molecular Formula: C18H14N2O
• Molecular Weight: 274.3 g/mol

Description

4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile, also known as DABCYL, is a fluorescent dye that is commonly used in scientific research applications. This molecule has a unique structure that allows it to be used as a probe in a variety of biochemical and physiological studies. In

Scientific Research Applications

4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile is commonly used in scientific research applications as a fluorescent probe. This molecule is able to absorb light at a wavelength of around 470 nm and emit light at a wavelength of around 550 nm. This makes it an ideal probe for studying a variety of biological processes, including protein-protein interactions, enzyme activity, and receptor-ligand binding.

Mechanism of Action

The mechanism of action of 4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile involves its ability to act as a quencher of fluorescence. When 4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile is in close proximity to a fluorescent molecule, it is able to absorb the energy from the excited state of the fluorescent molecule and dissipate it as heat. This results in a decrease in the fluorescence intensity of the fluorescent molecule.
Biochemical and Physiological Effects:
4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile has been used to study a variety of biochemical and physiological processes. For example, it has been used to study the binding of ligands to G protein-coupled receptors, the activity of proteases, and the folding of proteins. In addition, 4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile has been used to study the uptake and transport of drugs across cell membranes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile in lab experiments is its ability to act as a highly sensitive and specific probe. This molecule is able to detect changes in fluorescence intensity at very low concentrations, making it ideal for studying biological processes that occur at low concentrations. However, one limitation of using 4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile is its relatively short fluorescence lifetime, which can make it difficult to detect changes in fluorescence intensity over long periods of time.

Future Directions

There are many future directions for the use of 4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile in scientific research. For example, it could be used to study the interactions between proteins and nucleic acids, the activity of ion channels, and the regulation of gene expression. In addition, 4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile could be used in the development of new diagnostic tools and therapeutic agents for a variety of diseases. Overall, 4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile is a versatile and valuable tool for scientific research, and its use is likely to continue to expand in the coming years.

Synthesis Methods

The synthesis of 4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile involves the reaction of 4-bromo-1-cyano-2-(4-ethoxyphenyl)vinyl]benzene with 4-(dimethylamino)benzaldehyde in the presence of a palladium catalyst. This reaction results in the formation of 4-[1-cyano-2-(4-ethoxyphenyl)vinyl]benzonitrile with a yield of around 80%.